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Compound of Interest

Compound Name: 2-Chloro-6-methylthiophenol

Cat. No.: B098659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for chemical

reactions involving 2-Chloro-6-methylthiophenol. It is intended to serve as a comprehensive

resource for researchers in organic synthesis and drug discovery, offering insights into the

reactivity of this compound and its potential for creating novel molecules with biological

significance.

Introduction
2-Chloro-6-methylthiophenol is a substituted aromatic thiol that holds potential as a versatile

building block in organic synthesis.[1][2] Its structure, featuring a reactive thiol group, a chlorine

atom, and a methyl group on the aromatic ring, allows for a variety of chemical transformations.

These modifications can lead to the generation of diverse molecular scaffolds, such as

thioxanthen-9-ones and phenothiazines, which are classes of compounds known for their wide

range of biological activities.[3][4] The strategic placement of the chloro and methylthio groups

can influence the regioselectivity of reactions and the biological properties of the resulting

derivatives.

Physicochemical Properties and Safety Information
2-Chloro-6-methylthiophenol, with the molecular formula C₇H₇ClS, is also known as 2-chloro-

6-methylbenzenethiol.[1] It is essential to handle this compound with appropriate safety

precautions, as it is classified as harmful if swallowed and causes serious eye damage.[1]
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Table 1: Physicochemical Properties of 2-Chloro-6-methylthiophenol[1]

Property Value

Molecular Weight 158.65 g/mol

Molecular Formula C₇H₇ClS

IUPAC Name 2-chloro-6-methylbenzenethiol

CAS Number 18858-05-4

SMILES CC1=C(C(=CC=C1)Cl)S

InChIKey WNRLJMYSWRBJIG-UHFFFAOYSA-N

Safety and Handling:

Hazard Statements: H302 (Harmful if swallowed), H318 (Causes serious eye damage).[1]

Precautionary Statements: P264, P270, P280, P301+P317, P305+P354+P338, P317, P330,

P501.[1]

Always handle this chemical in a well-ventilated fume hood, wearing appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.

Application in the Synthesis of Thioxanthen-9-ones
One of the key applications of 2-Chloro-6-methylthiophenol is in the synthesis of substituted

thioxanthen-9-ones. This class of compounds is of significant interest in medicinal chemistry

due to its diverse biological activities, including potential antitumor and anti-allergic properties.

[4] The synthesis can be achieved through a cyclization reaction of a 2-arylthiobenzoic acid

derivative, which can be prepared from 2-Chloro-6-methylthiophenol.

Experimental Workflow: Synthesis of a Substituted
Thioxanthen-9-one
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Step 1: Ullmann Condensation

Step 2: Intramolecular Friedel-Crafts Acylation (Cyclization)

2-Chloro-6-methylthiophenol

Reaction at 120-140°C

2-Iodobenzoic Acid Copper(I) Iodide (CuI)

Catalyst

Potassium Carbonate (K2CO3)

Base

DMF (Solvent)

Solvent

2-((2-Chloro-6-methylphenyl)thio)benzoic Acid

2-((2-Chloro-6-methylphenyl)thio)benzoic Acid

Heating (e.g., 100°C)

Polyphosphoric Acid (PPA) or Conc. H2SO4

Reagent

1-Chloro-5-methyl-9H-thioxanthen-9-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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